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Welcome to the technical support center for researchers, scientists, and drug development
professionals utilizing Physics-Informed Neural Networks (PINNSs). This resource provides
troubleshooting guides and frequently asked questions (FAQs) to address specific issues you
may encounter when applying PINNs to complex geometries.

Frequently Asked Questions (FAQSs)

Q1: My PINN model is failing to converge or producing
inaccurate results for a complex, non-rectangular
domain. What are the likely causes and solutions?

Al: Failure to converge on complex geometries is a common challenge. The primary reasons
often relate to how the network perceives the domain, how training points are sampled, and
how the loss function is structured.

¢ Inadequate Geometric Representation: Standard Multilayer Perceptrons (MLPs) are defined
on a Euclidean space and have no inherent knowledge of the domain's shape or topology.[1]

[2]

« Inefficient Sampling: Uniformly sampling collocation points is often inefficient for problems
with complex solutions, such as those with steep gradients or multi-scale behaviors.[3][4]

e Loss Function Imbalance: The different components of the loss function (PDE residual,
boundary conditions, initial conditions) may have vastly different magnitudes, leading to an
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imbalanced and difficult optimization landscape.[5][6]
Troubleshooting Steps:

e Enhance Geometric Input: Instead of feeding raw Cartesian coordinates, consider using
techniques that encode the domain's geometry. One approach is to use a signed distance
function (SDF) to represent the boundary.[7] Another advanced method is the A-PINN, which
uses the eigenfunctions of the Laplace-Beltrami operator as a positional encoding.[1][8]

» Implement Adaptive Sampling: Move beyond uniform sampling to strategies that place more
collocation points in regions where the PDE residual is high. This allows the network to focus
on areas that are harder to learn.[9][10]

» Utilize Domain Decomposition: For very complex or large domains, break the problem down
into smaller, simpler subdomains. A separate PINN can be trained on each subdomain, with
continuity enforced at the interfaces.[11][12] This approach, used in Conservative PINNs
(cPINNs) and Extended PINNs (XPINNSs), can also aid in parallelization.[12]

Q2: How can | improve the enforcement of boundary
conditions? My model satisfies the PDE in the interior
but is inaccurate at the boundaries.

A2: This is a critical issue, as "soft" enforcement of boundary conditions via penalty terms in the
loss function can be unreliable.[5] Here are several strategies to improve boundary condition
satisfaction:

» Hard Constraint Enforcement: Modify the network's output formulation to satisfy the
boundary conditions by construction. For example, using approximate distance functions
(ADFs) and the theory of R-functions allows for the exact imposition of Dirichlet boundary
conditions.[13]

e Boundary Connectivity Loss (BCXN): Introduce a novel loss term that provides a local
structure approximation at the boundary. This helps the network better connect the interior
solution to the boundary conditions, preventing overfitting in the near-boundary region,
especially with sparse sampling.[14][15]
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o Adaptive Loss Weighting: Employ a dynamic weighting scheme for the loss terms. This can
automatically increase the importance of the boundary condition loss term during training if it
is not being satisfied.[16][17]

Q3: What are the best practices for choosing a sampling
strategy for collocation points?

A3: The choice of sampling strategy is pivotal for PINN performance. While uniform sampling
methods can work for problems with smooth solutions, adaptive strategies are indispensable

for more challenging systems.[3]

Comparison of Sampling Strategies:

Sampling Strategy
Category

Specific Methods

Best Suited For

Key Advantage

Non-Adaptive Uniform

Sampling

Grid, Random, Latin
Hypercube, Sobol,

Halton

Problems with smooth
solutions and simple

geometries.

Simple to implement.

Residual-Based

Adaptive Sampling

RAD (Residual-based
Adaptive Distribution),
RAR (Residual-based
Adaptive Refinement),
FI-PINNSs (Failure-
Informed PINNSs)

Problems with
complex solutions
(e.g., steep gradients,

singularities).[3][4]

Dynamically
concentrates points in
high-error regions,
significantly improving

accuracy.[3]

Generative Adaptive

Sampling

DAS-PINNs (Deep
Adaptive Sampling)

High-dimensional
problems and
solutions with low

regularity.[10]

Uses a generative
model to generate
new training points in
regions of high
residual.[10]

Sensitivity-Based

Sampling

SBS (Sensitivity-
Based Sampling)

Problems where the
solution is highly
sensitive to the
location of training

points.

Dynamically
redistributes sampling
probability to areas of

high sensitivity.[18]
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Experimental Protocol: Implementing Residual-based Adaptive Refinement (RAR)

« Initial Sampling: Begin with a set of uniformly distributed collocation points (e.g., using Latin
Hypercube sampling).

e Initial Training: Train the PINN for a set number of epochs until the loss plateaus.

o Residual Evaluation: Generate a large set of candidate points within the domain and
evaluate the PDE residual at each point using the current state of the network.

o Point Selection: Select a predefined number of new points from the candidate set that exhibit
the highest residual values.

o Data Augmentation: Add these new, high-residual points to the existing set of collocation
points.

e Retraining: Continue training the PINN with the augmented set of points.

« |teration: Repeat steps 3-6 periodically throughout the training process.

Troubleshooting Guides
Guide 1: Diagnhosing and Mitigating Stagnhant Training
and Vanishing Gradients

Problem: The training loss decreases initially but then stagnates at a high value, or the
gradients become very small, hindering learning. This is common in deep networks or when
dealing with stiff PDESs.[5][19]

Workflow for Diagnosis and Resolution:
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Diagnosis

Training Loss Stagnates

Monitor Gradient Magnitudes Analyze Individual Loss Components
(per layer and per loss term) (PDE, BC, IC)

Solution Pathways

Y \

Vanishing Gradients Detected Loss Imbalance Detected

Change Activation Function Modify Network Architecture Implement Adaptive Loss Weighting Switch Optimizer
(e.g., to swish or tanh) (e.g., ResNet blocks) (e.g., AW-PINN, dwPINN) [18, 21] (e.g., Adam then L-BFGS)
\ J
\ 4

g Resume Training & Monitor gy

Click to download full resolution via product page
Caption: Workflow for troubleshooting stagnant PINN training.
Methodology:

» Monitor Gradients: During training, log the L2 norm of the gradients for the weights in each
layer. If the gradients in the initial layers are consistently much smaller than in the later
layers, you are likely experiencing vanishing gradients.

 Inspect Loss Components: Plot the individual values of the PDE residual loss, boundary
condition loss, and initial condition loss over time. If one component is orders of magnitude
larger than the others, it will dominate the gradient updates.[20]
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e Change Activation Function: The choice of activation function can significantly impact
gradient flow. While tanh is common, functions like swish can sometimes alleviate vanishing
gradient issues.

o Implement Adaptive Weighting: Use an algorithm that dynamically adjusts the weights of
each loss component. For example, an adaptive weighting scheme might update weights
based on the magnitude of the backpropagated gradients to ensure all loss terms contribute
to training.[16][17]

e Use a Hybrid Optimizer Strategy: Start training with a robust first-order optimizer like Adam
to navigate the global loss landscape, then switch to a second-order method like L-BFGS for
fine-tuning near a local minimum.[16]

Guide 2: Applying PINNs to Domains with Internal
Discontinuities or Sharp Interfaces

Problem: The geometry is complex due to the presence of multiple materials or phases, leading
to discontinuities in the solution or its derivatives across internal interfaces. A single PINN
cannot effectively capture this behavior.

Logical Relationship for Domain Decomposition:

Subdomain PINNs

Decomposition

Complex Domain
(e.g., Multi-material)

Decompose into Simpler
Non-overlapping Subdomains (Q1, Q2)

1on
u Combined Accurate Solution

Click to download full resolution via product page

Caption: Domain decomposition strategy for complex geometries.

Methodology: Implementing cPINN/XPINN
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» Domain Partitioning: Decompose the complex domain Q into a set of simpler, non-
overlapping subdomains {Qi}.[11]

» Network Allocation: Assign a separate neural network Ni to approximate the solution ui within
each subdomain Q..

e Loss Function Formulation: The total loss function is a sum of the losses for each subdomain
and the losses at the interfaces:

o Subdomain Losses: For each network Ni, calculate the standard PINN loss (PDE residual
and boundary conditions) using collocation points sampled only within Qi.

o Interface Losses: For each interface between adjacent subdomains Qi and Qj, add loss
terms to enforce the continuity of the solution (ui = uj) and the continuity of the normal flux.
These are enforced by sampling points along the interfaces.[12]

e Training: Train all neural networks simultaneously by minimizing the total composite loss
function. This allows the individual network solutions to be "stitched" together in a physically
consistent manner.[12] This approach is particularly effective for multi-scale and multi-
physics problems.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15614678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

